N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H19N3O5S2/c1-30(25,26)16-5-3-14(4-6-16)22-20-23-15(11-29-20)9-19(24)21-10-13-2-7-17-18(8-13)28-12-27-17/h2-8,11H,9-10,12H2,1H3,(H,21,24)(H,22,23)
• InChI Key: VMXXQBGVSUENNK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC2=NC(=CS2)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H19N3O5S2
• Molecular Weight: 445.5 g/mol
• CAS No.: 1040657-90-6

Description

N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide is an acetamide derivative featuring:

• Benzodioxole methyl group: A fused aromatic ring system with electron-rich oxygen atoms, enhancing π-π stacking and metabolic stability.
• Thiazol-4-yl core: A heterocyclic ring with sulfur and nitrogen atoms, common in bioactive molecules.
• 4-Methanesulfonylphenylamino substituent: A polar sulfonyl group that improves solubility and hydrogen-bonding capacity.

Mechanism of Action

Mode of Action

Compounds with similar structures have been reported to exhibit anticancer activity. They are believed to interact with their targets, leading to changes such as cell cycle arrest and induction of apoptosis.

Biochemical Pathways

Compounds with similar structures have been reported to affect various cancer cell lines. The downstream effects of these interactions typically involve the disruption of cell proliferation and survival, leading to the death of cancer cells.

Result of Action

Compounds with similar structures have been reported to cause cell cycle arrest and induce apoptosis in various cancer cell lines.

Comparison with Similar Compounds

Comparison with Structural Analogs

Thiazole-Containing Acetamides

2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide ()

• Structural Differences :
  • Substituents : Dichlorophenyl (lipophilic) vs. benzodioxolylmethyl and methanesulfonylphenyl (polar).
  • Thiazole Position : Acetamide at thiazol-2-yl vs. thiazol-4-yl in the target compound.
• Properties :
  • Hydrogen Bonding : Forms N–H⋯N hydrogen bonds in R₂²(8) motifs .
  • Lipophilicity : Dichlorophenyl increases logP compared to the target compound’s sulfonyl group.
• Synthesis : Uses carbodiimide coupling (EDC/HOBt), similar to methods in .

(S)-N-(4-Methylthiazol-2-yl)-2-((1-phenylethyl)amino)acetamide ()

• Structural Differences: Chirality: (S)-configuration at the phenylethylamino group vs. Substituents: Methylthiazole and phenylethylamino vs. methanesulfonylphenylamino.
• Implications : Stereochemistry may influence receptor binding selectivity .

Sulfonamide/Azole Hybrids

Bis(azolyl)sulfonamidoacetamides ()

• Structural Differences :
  • Core : Dual azole rings (oxazole/thiazole/imidazole) vs. single thiazole in the target compound.
  • Sulfonamide Placement : Sulfamoyl group bridges acetamide and azole vs. methanesulfonyl directly on phenyl.
• Synthesis : Involves DMAP-catalyzed coupling under ultrasonication, highlighting scalable methods for sulfonamide-azole hybrids .

Benzothiazole Derivatives

4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine ()

• Structural Differences :
  • Core : Triazole-benzothiazole hybrid vs. thiazole-acetamide.
  • Functional Groups : Nitrophenyl (electron-withdrawing) vs. methanesulfonylphenyl (electron-withdrawing but polar).
• Bioactivity : Demonstrates antiproliferative properties, suggesting benzothiazole motifs enhance cytotoxicity .

Pyrazole-Thiazole Hybrids

N-(4-(2-(Methyl(3-Methyl-1-Phenyl-1H-Pyrazol-5-yl)amino)thiazol-4-yl)phenyl)acetamide ()

• Structural Differences: Substituents: Pyrazole-amino-thiazole vs. benzodioxolylmethyl-thiazole. Polarity: Pyrazole is less polar than methanesulfonylphenyl.
• Implications : Pyrazole-thiazole hybrids may target kinase enzymes due to planar aromatic systems .

Key Research Findings

Hydrogen Bonding and Crystal Packing

• The target compound’s methanesulfonyl group likely engages in stronger hydrogen bonds (e.g., S=O⋯H–N) compared to dichlorophenyl analogs .
• Benzodioxole’s oxygen atoms may participate in C–H⋯O interactions, altering crystal packing vs. simpler aryl groups .

Data Tables

Table 1. Structural and Property Comparison

Compound	Core Structure	Key Substituents	logP (Predicted)	Hydrogen Bonding Features
Target Compound	Thiazol-4-yl acetamide	Benzodioxolylmethyl, Methanesulfonyl	~2.1	S=O⋯H–N, C–H⋯O (benzodioxole)
2-(3,4-Dichlorophenyl)-N-(thiazol-2-yl)	Thiazol-2-yl acetamide	Dichlorophenyl	~3.5	N–H⋯N (R₂²(8) motifs)
Bis(azolyl)sulfonamidoacetamide	Dual azole-acetamide	Sulfamoyl bridge	~1.8	N–H⋯O (sulfonamide)